1,3-Dimethoxy-2-methylpropane
Overview
Description
1,3-Dimethoxy-2-methylpropane, also known as DMP, is a chemical compound that is widely used in scientific research. It is an organic solvent that has a unique chemical structure, which makes it useful for a variety of applications.
Scientific Research Applications
Conformational Analysis
1,2-Dimethoxy-2-methylpropane (DMMP), a monomer model for poly(oxy-1,1-dimethylethylene) (PODME), has been extensively studied to understand its conformational energies. Dielectric measurements in nonpolar solvents like benzene and cyclohexane revealed specific dipole moments, which, along with theoretical calculations, suggest significant conformational energy parameters. This research highlights the unique conformational properties of DMMP compared to similar compounds like dimethoxyethane (Kato, Araki, & Abe, 1981).
Synthesis and Purity Analysis
The synthesis of 1,1-dimethoxy-2-phenylpropane, a compound structurally similar to 1,3-Dimethoxy-2-methylpropane, has been developed in a three-step process. This process involves epoxidation, acid-catalyzed rearrangement, and acetalization, resulting in a product with high analytical purity (99.8%), suitable for use in the food industry (Hájek, Kacer, & Červený, 2002).
Stereochemical Studies
Research on 2-Methylpropane-1,3-diamine and its reactions with glyoxal has led to the synthesis of compounds like 2,5-trans-2′,5′-trans-5,5′-dimethylperhydro-2,2′-bipyrimidine. This study provided insights into the stereochemical properties of such compounds and their derivatives, offering a deeper understanding of their molecular structures (Kassiou & Read, 1994).
Chemical Transformations
A study on 2-Methylpropane and 2-methylpropene revealed their transformation into 2,3-dimethylbutane and 2,3-dimethylbutenes, respectively, when catalyzed by an alumina-supported tungsten hydride. This research provides insight into the chemical behavior and potential applications of such compounds in chemical synthesis (Merle et al., 2009).
Electrochemical Processes
The electrolysis of sodium 2,2,3,3-tetramethylcyclopropanecarboxylate in methanol was studied, leading to products like 1,1,2-trimethoxy-2-methylpropane. This research offers insights into the electrochemical behavior of such compounds and their potential applications in synthesis (Brettle & Cox, 1969).
Application in Mass Spectrometry
A study involving 1-(2,5-dimethoxy-4-methylphenyl)-2-aminopropane utilized chemical ionization mass spectrometry for metabolic analysis. This research demonstrates the application of dimethoxy compounds in analytical techniques like mass spectrometry (Weinkam et al., 1976).
properties
IUPAC Name |
1,3-dimethoxy-2-methylpropane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O2/c1-6(4-7-2)5-8-3/h6H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOQQNQIKEFTTKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)COC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50610234 |
Source
|
| Record name | 1,3-Dimethoxy-2-methylpropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50610234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethoxy-2-methylpropane | |
CAS RN |
210528-98-6 |
Source
|
| Record name | 1,3-Dimethoxy-2-methylpropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50610234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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